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Compound of Interest

Compound Name: Methyl 4-oxobutyrate

Cat. No.: B079141 Get Quote

This guide provides comprehensive safety and handling protocols for Methyl 4-oxobutyrate
(CAS 13865-19-5), designed for researchers, scientists, and drug development professionals.

As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a

deep understanding of why these procedures are critical. This protocol is structured to provide

immediate, actionable information grounded in established safety science, ensuring both

personal safety and experimental integrity.

Hazard Identification and Risk Profile
A thorough understanding of a chemical's hazard profile is the foundation of safe laboratory

practice. Methyl 4-oxobutyrate is an organic compound that, while useful, presents specific

risks that must be managed through appropriate engineering controls and personal protective

equipment (PPE).[1] Its primary hazards are irritant properties and combustibility.[2][3]

Table 1: Hazard and Property Summary for Methyl 4-oxobutyrate
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Parameter Description Source(s)

GHS Pictogram
![Exclamation mark
pictogram]([Link])

[2][3]

Signal Word Warning [2][3]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2]

Hazard Class

Skin Irritation (Category 2)Eye

Irritation (Category 2)Specific

Target Organ Toxicity - Single

Exposure (Category 3)

[2]

Physical State
Colorless liquid/oil with a fruity

odor.
[1]

Combustibility Combustible liquid. [3]

| Solubility | Soluble in water and other polar solvents. |[1] |

The causality behind these classifications is direct: as an organic ester, Methyl 4-oxobutyrate
can defat and irritate the skin upon contact, leading to dermatitis.[4] Its vapor can irritate the

mucous membranes of the respiratory tract, and direct contact with the eyes can cause

significant irritation.[1][2]

Mandatory Personal Protective Equipment (PPE)
The selection of PPE is not a checklist but a tailored response to the specific risks identified.

For Methyl 4-oxobutyrate, the focus is on preventing contact with the skin, eyes, and

respiratory system.

Eye and Face Protection
Direct ocular exposure is a primary risk. Standard safety glasses are insufficient.
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Minimum Requirement: Chemical splash goggles that conform to European Standard EN166

or OSHA 29 CFR 1910.133 are mandatory.[5][6]

Recommended for High-Volume Operations: When handling larger quantities (>100 mL) or

when there is a significant risk of splashing, a full-face shield should be worn in addition to

chemical splash goggles.[5]

Causality: Goggles provide a seal around the eyes to protect against splashes and vapors,

which glasses do not. A face shield adds a critical layer of protection for the entire face from

splashes during transfers or potential energetic reactions.[5]

Hand Protection
Skin contact is a common route of exposure. Proper glove selection and use are critical.

Glove Type: Handle with appropriate chemical-resistant gloves.[5][7] Nitrile gloves are a

suitable choice for incidental contact with esters.[8]

Protocol: Gloves must be inspected for tears or pinholes before each use.[5][7] Employ the

proper glove removal technique (without touching the outer surface) to prevent skin

contamination.[5][7] Contaminated gloves must be disposed of immediately as hazardous

waste in accordance with applicable laws.[5][7] After removing gloves, always wash hands

thoroughly with soap and water.[5][9]

Causality: The principle of "self-validation" is key here. Inspecting gloves ensures the barrier is

intact before work begins. Proper removal technique prevents transferring the chemical from

the glove to your skin, a common error that negates the glove's protective function.

Skin and Body Protection
Protecting the skin beyond the hands is essential.

Required: A professional lab coat that fastens in the front is mandatory.[8] Closed-toe shoes

made of a non-porous material must be worn at all times in the laboratory.[8][10]

Recommended for Large Quantities: For larger-scale operations, a complete chemical-

resistant suit or apron may be necessary to protect against significant splashes.[5][11]
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Respiratory Protection
Engineering controls should be the primary method for mitigating inhalation hazards.

Primary Control: All work with Methyl 4-oxobutyrate should be conducted in a certified

chemical fume hood to minimize vapor inhalation.[1][8][12]

When Required: If a risk assessment determines that a fume hood is unavailable or

insufficient, a NIOSH (US) or CEN (EU) approved respirator is necessary.[5] For this

compound, an air-purifying respirator with organic vapor cartridges (Type A, brown) is

appropriate.[6] If the respirator is the sole means of protection, a full-face supplied-air

respirator is required.[5]

Operational and Disposal Plans
A safe protocol extends from preparation to disposal. Every step must be deliberate and

informed by the chemical's properties.

Engineering Controls and Preparation
Verify Fume Hood: Before starting, ensure the chemical fume hood is operational and the

airflow is verified.

Clear Workspace: Maintain a clean and organized workspace. Remove all unnecessary

items.

Assemble Equipment: Ensure all glassware is free from cracks or defects.[8] For transfers,

have funnels and secondary containment trays ready.[8]

Prevent Ignition: Since the liquid is combustible, ensure there are no open flames, hot plates,

or spark sources in the immediate vicinity.[5][6] Use explosion-proof equipment where

necessary.[5][6]

Step-by-Step Handling Protocol
Don PPE: Put on all required PPE (lab coat, goggles, gloves) before entering the handling

area.
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Transfer Chemical: When pouring, hold containers away from the body.[9] Perform all

transfers within the fume hood. For significant transfers, ground the receiving container to

prevent static discharge.

Avoid Inhalation: Never smell a chemical directly.[9] If an odor must be identified, use the

proper wafting technique.[13]

Post-Handling: Tightly reseal the container immediately after use.[5] Decontaminate the work

surface.

Emergency Response
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

[1][14] Remove contaminated clothing.[14] Seek medical attention if irritation develops or

persists.[7]

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[1][14] Remove contact lenses if present and easy to do.[14] Seek

immediate medical attention.[15]

Inhalation: Move the affected person to fresh air.[7][14] If breathing is difficult, seek

immediate medical attention.

Spill: For small spills, contain the spillage with an inert absorbent material (e.g., diatomite,

universal binders).[5][14] Collect the material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste disposal.[5][6] Do not allow the spill to enter

drains.[5][7]

Waste Disposal
Segregation: All materials contaminated with Methyl 4-oxobutyrate, including gloves,

absorbent materials, and empty containers, must be treated as hazardous waste.

Containerization: Place waste in a clearly labeled, sealed container appropriate for chemical

waste.

Disposal: Dispose of the waste through an approved hazardous waste disposal plant,

following all local, state, and federal regulations.[14]
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Workflow Visualization
The following diagram illustrates the logical progression for safely handling Methyl 4-
oxobutyrate, creating a self-validating system from planning to completion.
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Phase 1: Preparation

Phase 2: Execution

Phase 3: Post-Operation

1. Risk Assessment
(Review SDS & Hazards)

2. PPE Selection
(Goggles, Gloves, Coat)

3. Engineering Controls
(Verify Fume Hood)

4. Chemical Handling
(Transfers in Hood)

5. Decontamination
(Clean Workspace)

Emergency?
(Spill/Exposure)

6. Waste Disposal
(Segregate & Label)

7. Doffing PPE
(Proper Removal)

Emergency Response

Follow First Aid
& Spill Protocol

Click to download full resolution via product page

Caption: Safe Handling Workflow for Methyl 4-oxobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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